1-Bromo-4-cyano-3-methoxy-5-(4-ethyl-benzyl)-benzene

• Molecular Formula: C17H16BrNO
• Molecular Weight: 330.2 g/mol
• IUPAC Name: 4-bromo-2-[(4-ethylphenyl)methyl]-6-methoxybenzonitrile
• InChI: InChI=1S/C17H16BrNO/c1-3-12-4-6-13(7-5-12)8-14-9-15(18)10-17(20-2)16(14)11-19/h4-7,9-10H,3,8H2,1-2H3
• InChI Key: PZNOBCFGAOXZOL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC2=C(C(=CC(=C2)Br)OC)C#N

Description

1-Bromo-4-cyano-3-methoxy-5-(4-ethyl-benzyl)-benzene is a useful research compound. Its molecular formula is C17H16BrNO and its molecular weight is 330.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

KOtBu (11.8 g) is added to a flask charged with a stir bar and dry NMP (40 mL) and chilled to −10° C. under argon atmosphere. A solution of ethyl (4-ethyl-phenyl)-acetate (10.1 g) and 1-bromo-4-cyano-3,5-difluoro-benzene (11.5 g) in NMP (40 mL) is added at such a rate that the reaction temperature maintains below 10° C. After stirring for 1 hour at room temperature, methanol (50 mL) and 1 M aqueous sodium hydroxide solution (39 mL) are added and the resulting mixture is stirred overnight at 100° C. Then, 4 M aqueous hydrochloric acid (100 mL) is added and the mixture is stirred for another h at 100° C. The methanol fraction is evaporated, water (200 mL) is added to the residue and the resulting mixture is extracted with ethyl acetate. The combined organic extracts are washed twice with water, twice with brine and dried (MgSO4). The solvent is evaporated and the residue is washed with methanol. The insoluble residue is separated by filtration and dried to give the white product.